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Compound of Interest

Compound Name: 2-Fluoroisonicotinonitrile

Cat. No.: B1313781

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational plans, and disposal
procedures for handling 2-Fluoroisonicotinonitrile (CAS No. 3939-14-8). Adherence to these
guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Fluoroisonicotinonitrile is classified as a hazardous substance and requires careful
handling. It is known to be an irritant and may be harmful if it comes into contact with skin, is
inhaled, or swallowed.[1][2] All operations involving this compound must be conducted in a
well-ventilated area, preferably within a chemical fume hood.[3][4][5]

The following personal protective equipment (PPE) is mandatory when handling 2-
Fluoroisonicotinonitrile:

o Eye Protection: Chemical safety goggles or a face shield must be worn.[3]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[2][6][7][8]
Nitrile gloves offer good resistance to a broad range of chemicals.[7][9]

e Body Protection: A laboratory coat must be worn.[2][3]
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» Footwear: Closed-toe shoes are mandatory.[2]

Quantitative Data Summary

Property Value Source

CAS Number 3939-14-8 [1][10][11][12][13]
Molecular Formula CeH3FN:2 [10][12]
Molecular Weight 122.1 g/mol [12]

Melting Point 34-36 °C [1]

Flash Point 82 °C [1]

Hazard Codes Xi, Xn (Irritant, Harmful) [1]

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area within a certified chemical fume hood. Have all necessary equipment and reagents
readily available.

e Handling:
o Avoid direct contact with the skin, eyes, and clothing.[3]
o Do not breathe dust, fume, gas, mist, vapors, or spray.[3][4]
o Use only in a well-ventilated area or outdoors.[3][4]
o Wash hands thoroughly after handling.[3][4]
e In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][4] If
skin irritation occurs, seek medical advice.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[3][4] If eye irritation persists, get medical advice.
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[3]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3][4]
Call a poison center or doctor if you feel unwell.[3]

o Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.[4]
Disposal Plan
All waste containing 2-Fluoroisonicotinonitrile must be treated as hazardous waste.
o Waste Segregation:

o Collect all solid waste, including contaminated gloves, absorbent materials, and empty
containers, in a designated and clearly labeled hazardous waste container.

o Collect all liquid waste in a separate, compatible, and clearly labeled hazardous waste
container.

o Container Management:

o Keep waste containers tightly closed when not in use.[3]

o Store waste containers in a designated, well-ventilated, and secure area.
» Final Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[3][4] Do not allow the product to enter drains.[3]

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2-Fluoroisonicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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